4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-(thiophen-2-yl)piperidine-1-carboxamide

Specification

• CAS No.: 2097918-40-4
• Molecular Formula: C15H17F3N4O3S
• Molecular Weight: 390.38
• IUPAC Name: 4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-thiophen-2-ylpiperidine-1-carboxamide
• Standard InChI: InChI=1S/C15H17F3N4O3S/c16-15(17,18)9-22-12(23)8-21(14(22)25)10-3-5-20(6-4-10)13(24)19-11-2-1-7-26-11/h1-2,7,10H,3-6,8-9H2,(H,19,24)
• Standard InChI Key: NFFMHCRIDCAGFU-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)NC3=CC=CS3

Introduction

Structural Features

• Imidazolidinone Moiety: This part of the molecule is known for its stability and potential biological activity. The presence of a trifluoroethyl group enhances the electron-withdrawing properties, which can influence reactivity and biological interactions.

• Piperidine Ring: Common in many bioactive compounds, piperidine rings contribute to the compound's ability to interact with biological targets.

• Thiophenyl Group: This aromatic ring adds to the compound's lipophilicity and electronic properties, potentially affecting its activity and solubility.

Synthesis

The synthesis of similar compounds typically involves multi-step organic synthesis techniques. These processes often require specific reagents and optimized reaction conditions to achieve high yields and purity. For example, using polar aprotic solvents can enhance nucleophilicity during substitution reactions.

Potential Applications

Compounds with similar structures have shown promise in various therapeutic areas:

• Medicinal Chemistry: The presence of functional groups like imidazolidinone and piperidine suggests potential applications in drug development, particularly for targeting enzymes or receptors involved in metabolic pathways.

• Anti-Inflammatory and Analgesic Activities: While not directly related to this compound, thienotriazolopyrimidines have demonstrated anti-inflammatory and analgesic properties, highlighting the potential for similar heterocyclic compounds to exhibit biological activity.

Biological Activity

• Mechanism of Action: Compounds with similar structures may interact with specific biological targets, influencing metabolic pathways or enzyme activity.

• Pharmacological Studies: Detailed pharmacological investigations, including docking studies, are essential to understand the compound's mode of action and potential therapeutic applications.